2-(2-furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 4-(furan-2-yl)-2,3,5,7-tetrazatricyclo[7.5.0.02,6]tetradeca-1(9),3,5,7-tetraene
• InChI: InChI=1S/C14H14N4O/c1-2-5-10-9-15-14-16-13(12-7-4-8-19-12)17-18(14)11(10)6-3-1/h4,7-9H,1-3,5-6H2
• InChI Key: NZJBBDWUGNUSGU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N3C(=NC(=N3)C4=CC=CO4)N=C2
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

2-(2-Furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine is a structurally complex heterocyclic compound featuring a fused [1,2,4]triazolo[1,5-a]pyrimidine core. This bicyclic system is substituted at the 2-position with a furyl group and incorporates a seven-membered cyclohepta ring fused to the pyrimidine moiety. The 2-furyl substituent is a notable feature, as furan derivatives often enhance bioavailability and target binding affinity in drug design . The cyclohepta ring introduces conformational rigidity, which may influence receptor selectivity and metabolic stability compared to simpler triazolopyrimidine derivatives. This compound was developed as part of a drug repurposing strategy, aiming to optimize bioactivity through structural hybridization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine typically involves the reaction of 3,5-diamino-1,2,4-triazole with substituted 1-aryl-1,3-butanediones or 1-aryl-2-buten-1-ones . The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or acetic acid. The reaction mixture is then purified using column chromatography to obtain the desired product in high yield.

Industrial Production Methods

Industrial production of this compound may involve a one-pot synthesis approach using a dicationic molten salt as a catalyst . This method is environmentally friendly and offers high yields under solvent-free conditions or in ethanol as a green solvent. The catalyst can be easily recovered and reused, making the process cost-effective and sustainable.

Chemical Reactions Analysis

Types of Reactions

2-(2-furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-(2-furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting CDK2 (Cyclin-Dependent Kinase 2).

Medicine: Explored for its anticancer properties, showing cytotoxic activities against various cancer cell lines.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with molecular targets such as CDK2 . The compound binds to the active site of CDK2, inhibiting its activity and leading to cell cycle arrest and apoptosis in cancer cells . Molecular docking studies have confirmed the good fit of the compound into the CDK2 active site through essential hydrogen bonding interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold is highly versatile, with modifications at the 2-, 5-, 6-, and 7-positions dictating biological activity and application. Below is a detailed comparison of structurally related compounds, categorized by their applications and substituent patterns:

Table 1: Structural and Functional Comparison of [1,2,4]Triazolo[1,5-a]Pyrimidine Derivatives

Compound Name / Structure	Substituents	Biological Activity	Target/Application	Key Findings	Reference
Target Compound : 2-(2-Furyl)-7,8,9,10-tetrahydro-6H-cyclohepta[e][1,2,4]triazolo[1,5-a]pyrimidine	2-Furyl, cyclohepta ring	Anticancer, CNS (proposed)	Tubulin, BRD4, hCA IX/XII (hypothesized)	Unique cyclohepta ring may enhance selectivity; furyl group improves binding affinity.
SCH442416 5-Amino-7-(3-(4-methoxy)phenylpropyl)-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine	2-Furyl, pyrazolo-triazolo-pyrimidine core	A2A receptor antagonist	CNS (Parkinson’s disease)	High selectivity for A2A receptors; furyl group critical for potency.
[1,2,4]Triazolo[1,5-a]pyrimidine-2-sulfonamides (8a–8f)	2-Sulfonamide, trifluoromethyl groups	Herbicidal	Plant enzyme inhibition	Safe and effective pre-emergent herbicides; sulfonamide substituents enhance agrochemical activity.
7-Hexyloxy-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine	7-Hexyloxy, 5-phenyl	Antimicrobial	Bacterial/Fungal pathogens	Moderate antimicrobial activity; hexyloxy chain improves lipophilicity.
ZM241385 4-[2-[7-Amino-2-(2-furyl)-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-yl-amino]ethyl]phenol	2-Furyl, triazolo-triazine core	A2A receptor antagonist	CNS research	Potent A2A inhibition but lacks metabolic stability.
Troxipide derivatives (e.g., 5q)	Varied substituents on triazolopyrimidine	Antiulcer, anti-inflammatory	Gastrointestinal therapeutics	[1,2,4]Triazolo[1,5-a]pyrimidine fragment enhances anti-inflammatory activity.

Structural and Functional Insights

Key Differentiators of the Target Compound

Cyclohepta Ring : This structural feature is rare among triazolopyrimidines and may reduce off-target interactions by imposing steric constraints.